Cas no 94021-31-5 (1,3-Benzenediamine,4-[2-[3-[2-(3,5-diaminophenyl)diazenyl]-4-methoxyphenyl]diazenyl]-)

• Product Name: 1,3-Benzenediamine,4-[2-[3-[2-(3,5-diaminophenyl)diazenyl]-4-methoxyphenyl]diazenyl]-
• CAS No: 94021-31-5
• MF: C₁₉H₂₀N₈O
• MW: 376.415102005005
• CID: 811400
• PubChem ID: 3023267
• Update Time: 2025-04-19

1,3-Benzenediamine,4-[2-[3-[2-(3,5-diaminophenyl)diazenyl]-4-methoxyphenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-[2-[3-[2-(3,5-diaminophenyl)diazenyl]-4-methoxyphenyl]diazenyl]-
• 2-[(3,5-diaminophenyl)azo]-4-[(2,4-diaminophenyl)azo]anisole
• 4-[[3-[(3,5-diaminophenyl)diazenyl]-4-methoxyphenyl]diazenyl]benzene-1,3-diamine
• EINECS 301-425-7
• 2-((3,5-Diaminophenyl)azo)-4-((2,4-diaminophenyl)azo)anisole
• 94021-31-5
• DTXSID801128637
• 4-[2-[3-[2-(3,5-Diaminophenyl)diazenyl]-4-methoxyphenyl]diazenyl]-1,3-benzenediamine
• NS00064427

• Inchi： 1S/C19H20N8O/c1-28-19-5-3-14(24-26-17-4-2-11(20)9-16(17)23)10-18(19)27-25-15-7-12(21)6-13(22)8-15/h2-10H,20-23H2,1H3/b26-24+,27-25+
• InChI Key： NILXYKBVKQHIOD-OWUYFMIJSA-N
• SMILES： O(C)C1C=CC(=CC=1/N=N/C1C=C(C=C(C=1)N)N)/N=N/C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 376.176
• Monoisotopic Mass: 376.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 735.1°Cat760mmHg
• Flash Point: 398.4°C
• Refractive Index: 1.712